Cas no 2172491-48-2 (2-1-(butan-2-yl)-5-ethyl-1H-1,2,3-triazol-4-ylacetic acid)

• Product Name: 2-1-(butan-2-yl)-5-ethyl-1H-1,2,3-triazol-4-ylacetic acid
• CAS No: 2172491-48-2
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 5940415
• PubChem ID: 165833040
• Update Time: 2025-08-05

2-1-(butan-2-yl)-5-ethyl-1H-1,2,3-triazol-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(butan-2-yl)-5-ethyl-1H-1,2,3-triazol-4-ylacetic acid
• 2-[1-(butan-2-yl)-5-ethyl-1H-1,2,3-triazol-4-yl]acetic acid
• EN300-1596329
• 2172491-48-2

• Inchi： 1S/C10H17N3O2/c1-4-7(3)13-9(5-2)8(11-12-13)6-10(14)15/h7H,4-6H2,1-3H3,(H,14,15)
• InChI Key： REUCPKPNXDFYBB-UHFFFAOYSA-N
• SMILES： OC(CC1=C(CC)N(C(C)CC)N=N1)=O

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 68Ų

Additional information on 2-1-(butan-2-yl)-5-ethyl-1H-1,2,3-triazol-4-ylacetic acid

Introduction to 2-1-(butan-2-yl)-5-ethyl-1H-1,2,3-triazol-4-ylacetic acid (CAS No. 2172491-48-2)

2-1-(butan-2-yl)-5-ethyl-1H-1,2,3-triazol-4-ylacetic acid, identified by its Chemical Abstracts Service (CAS) number 2172491-48-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the triazole derivative class, a group of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly its butan-2-yl and ethyl substituents attached to the triazole ring, contribute to its unique chemical properties and make it a subject of interest for researchers exploring novel pharmacophores.

The triazole moiety in this molecule is a key pharmacological scaffold, widely recognized for its role in various biological processes. Triazoles have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties. The presence of the acetic acid side chain further enhances the compound's potential as a bioactive molecule by providing a polar functional group that can interact with biological targets. This combination of structural elements makes 2-1-(butan-2-yl)-5-ethyl-1H-1,2,3-triazol-4-ylacetic acid a promising candidate for further investigation in drug discovery and development.

In recent years, there has been a surge in research focused on developing new derivatives of triazole compounds due to their broad spectrum of biological activities. The butan-2-yl group in this molecule introduces a hydrophobic region that can influence membrane permeability and binding affinity to biological targets. Similarly, the ethyl substituent at the 5-position of the triazole ring adds another layer of structural complexity, which can modulate the compound's pharmacokinetic profile. These features make 2-1-(butan-2-yl)-5-ethyl-1H-1,2,3-triazol-4-ylacetic acid an intriguing subject for studying structure-function relationships in drug design.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The triazole ring is known to exhibit significant bioactivity against various pathogens and inflammatory conditions. Additionally, the acetic acid side chain can serve as a linker for further functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic needs. This flexibility makes 2-butanoyl-substituted ethyl-triazol-acetic acid derivative particularly valuable for medicinal chemists seeking to develop next-generation drugs.

Recent studies have highlighted the importance of triazole derivatives in addressing emerging challenges in medicine. For instance, research has demonstrated that certain triazole compounds can inhibit the growth of drug-resistant bacteria by targeting essential metabolic pathways. The unique structural features of CAS No. 2172491, such as the presence of both butanoyl and ethyl groups, suggest that it may possess similar inhibitory effects. Further investigation into its biological activity could uncover new therapeutic strategies against resistant infections.

The synthesis of CAS No 217249148, while complex, has been refined through advanced organic chemistry techniques. Researchers have developed efficient synthetic routes that allow for the precise construction of its molecular framework. These methods often involve multi-step reactions that incorporate functional group transformations and regioselective modifications. The ability to synthesize this compound with high yield and purity is crucial for conducting detailed biological evaluations and understanding its mechanism of action.

In addition to its potential therapeutic applications, CAS No 217249148 may also find utility in other areas of research. For example, it could serve as a building block for more complex molecules or be used in biochemical assays to study enzyme inhibition and receptor binding. Its structural complexity provides ample opportunities for innovation in synthetic chemistry and drug design.

The field of pharmaceutical chemistry continues to evolve rapidly, with an increasing emphasis on developing targeted therapies that address specific disease mechanisms. Compounds like CAS No 217249148, with their unique structural motifs and bioactive potential, are at the forefront of this innovation. By leveraging cutting-edge synthetic methodologies and exploring their pharmacological profiles, researchers aim to uncover new treatments that offer improved efficacy and safety profiles compared to existing medications.

As our understanding of molecular interactions deepens, compounds such as CAS No 217249148 will play an increasingly important role in drug discovery pipelines. Their ability to modulate biological pathways with precision makes them valuable tools for developing therapies against a wide range of diseases. Continued research into their properties will undoubtedly lead to groundbreaking advancements in medicine.